Cas no 1323137-58-1 (scholarisine I)

scholarisine I structure
scholarisine I structure
Product Name:scholarisine I
CAS No:1323137-58-1
MF:C17H13NO2
MW:263.290624380112
CID:2040631
PubChem ID:49850932
Update Time:2025-04-21

scholarisine I Chemical and Physical Properties

Names and Identifiers

    • scholarisine I
    • 10-Phenanthridinecarboxylic acid, 8-ethenyl-, methyl ester
    • Methyl 8-ethenyl-10-phenanthridinecarboxylate
    • 66B6C4BY4M
    • 1323137-58-1
    • Inchi: 1S/C17H13NO2/c1-3-11-8-12-10-18-15-7-5-4-6-13(15)16(12)14(9-11)17(19)20-2/h3-10H,1H2,2H3
    • InChI Key: ICHHFDQICLUNRA-UHFFFAOYSA-N
    • SMILES: COC(C1C2C(=CN=C3C=2C=CC=C3)C=C(C=C)C=1)=O

Computed Properties

  • Exact Mass: 263.094628657Da
  • Monoisotopic Mass: 263.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 39.2Ų
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